5-(3-Hydroxymethyl-phenyl)-oxazole-4-carboxylic acid methyl ester

• Molecular Formula: C12H11NO4
• Molecular Weight: 233.22 g/mol
• IUPAC Name: methyl 5-[3-(hydroxymethyl)phenyl]-1,3-oxazole-4-carboxylate
• InChI: InChI=1S/C12H11NO4/c1-16-12(15)10-11(17-7-13-10)9-4-2-3-8(5-9)6-14/h2-5,7,14H,6H2,1H3
• InChI Key: LQRUHWVIVWZFFQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(OC=N1)C2=CC=CC(=C2)CO

Description

5-(3-Hydroxymethyl-phenyl)-oxazole-4-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C12H11NO4 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a suspension of 5-(3-carboxy-phenyl)-oxazole-4-carboxylic acid methyl ester (500 mg, 2.02 mmol) in THF (14.0 mL) at 0° C. was treated dropwise with BH3 (10.1 mL of a 1M solution in THF, 10.11 mmol). The resulting mixture was stirred at 0° C. for 4 h. MeOH (14 mL) was then added dropwise. After 30 min, the solvent was removed under reduced pressure. EA (20 mL) was added and the organic phase was washed with 1N NaOH (10 mL), water (10 mL) and brine (10 mL). The organic layer was dried over MgSO4, filtered, and the solvent removed under reduced pressure. Purification of the residue by FC (93:7 CH2Cl2-MeOH) gave the title compound as a white solid. TLC:rf (93:7 CH2Cl2-MeOH)=0.32. LC-MS-conditions 02: tR=0.76 min, [M+H]+=234.39.